N-((4-(dimethylamino)-6-morpholino-1,3,5-triazin-2-yl)methyl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[[4-(dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]methyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H26N6O3/c1-24(2)18-21-16(22-19(23-18)25-8-10-28-11-9-25)13-20-17(26)12-14-4-6-15(27-3)7-5-14/h4-7H,8-13H2,1-3H3,(H,20,26)
• InChI Key: OEKZNKZKAXQKBS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N2CCOCC2)CNC(=O)CC3=CC=C(C=C3)OC
• Molecular Formula: C19H26N6O3
• Molecular Weight: 386.4 g/mol

Description

N-((4-(dimethylamino)-6-morpholino-1,3,5-triazin-2-yl)methyl)-2-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C19H26N6O3 and its molecular weight is 386.456. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Research has shown the synthesis of novel chemical structures derived from similar compounds, highlighting their potential in the development of anti-inflammatory, analgesic, antimicrobial, and antifungal agents. For example, novel heterocyclic compounds have been synthesized with significant activity against various microbial strains, indicating their potential as antimicrobial and antifungal agents. These compounds include derivatives of 1,3,5-triazines and triazolopyrimidines, which have shown cyclooxygenase inhibition, analgesic, and anti-inflammatory activities (A. Abu‐Hashem et al., 2020; H. Bektaş et al., 2007).

Anticancer Research

• Some derivatives have been studied for their anticancer properties, indicating the potential of such compounds in the development of new anticancer therapies. For instance, morpholino-substituted analogues have exhibited significant activity against human breast cancer cells, suggesting their utility in cancer treatment (Haibo Shi et al., 2016).

Agricultural Applications

• Pyridine derivatives related to the chemical structure of interest have shown insecticidal activity, with some compounds demonstrating significant efficacy against pests such as the cowpea aphid. This suggests potential applications in agriculture for pest control (E. A. Bakhite et al., 2014).

Chemical Synthesis and Stability

• Studies have also focused on the chemical synthesis of related compounds, exploring their stability and reactivity for various applications, including the development of stable cations with high pKR+ values, indicating the potential for creating highly reactive intermediates for further chemical synthesis (S. Ito et al., 1999).